4-Tert-butylphenyl diphenylacetate

• Molecular Formula: C24H24O2
• Molecular Weight: 344.4 g/mol
• SMILES: CC(C)(C)C1=CC=C(C=C1)OC(=O)C(C2=CC=CC=C2)C3=CC=CC=C3
• InChI: InChI=1S/C24H24O2/c1-24(2,3)20-14-16-21(17-15-20)26-23(25)22(18-10-6-4-7-11-18)19-12-8-5-9-13-19/h4-17,22H,1-3H3
• InChIKey: SCEUEWZPAOEROR-UHFFFAOYSA-N

4-Tert-butylphenyl diphenylacetate – Procurement Overview

4-Tert-butylphenyl diphenylacetate (CAS not universally assigned; IUPAC: benzeneacetic acid, α-phenyl-, 4-(1,1-dimethylethyl)phenyl ester) is a fully substituted ester formed from 4-tert-butylphenol and diphenylacetic acid, with molecular formula C24H24O2 and molecular weight 344.4 g/mol [1]. The compound belongs to the diphenylacetic acid ester class, distinguished by a sterically congested structure featuring a tert-butylphenyl moiety esterified to a diphenylacetyl group [1]. Its structural architecture—lacking a free phenolic hydroxyl—places it outside the hindered phenol antioxidant category and instead positions it as a non-phenolic ester stabilizer with distinct physicochemical properties, including a TGA decomposition onset at approximately 250°C and recommended storage at ≤4°C under inert atmosphere .

Non-phenolic ester stabilizer – not a radical-scavenging antioxidant

Co-stabilizer or processing aid candidate in polyolefin formulations

Sterically shielded diphenylacetate architecture for enhanced hydrolytic stability

• [1] Aronis. 4-tert-butylphenyl diphenylacetate. Compound ID: a01679. Published 2013-01-29. Available from: https://www.aronis.ru View Source

4-Tert-butylphenyl diphenylacetate: Key Differences vs. Hindered Phenols

Conventional hindered phenol antioxidants such as Irganox 1076 (octadecyl 3-(3,5-di-tert-butyl-4-hydroxyphenyl)propionate) and Irganox 1010 rely on a free phenolic –OH group as the radical-scavenging pharmacophore [1]. 4-Tert-butylphenyl diphenylacetate is a fully esterified molecule with no free hydroxyl, meaning its stabilization mechanism fundamentally differs from that of phenolic primary antioxidants . Substituting a hindered phenol with this diphenylacetate ester will not replicate radical-scavenging performance in oxidative environments. Conversely, in applications where a non-radical-scavenging, high-thermal-stability ester additive is required—such as a plasticizer or a hydrolytically susceptible processing aid—the diphenylacetate architecture offers a distinct thermal stability profile (TGA onset ~250°C) that cannot be assumed from molecular weight alone . The presence of three aromatic rings and the diphenylacetate carbonyl creates a steric and electronic environment not found in linear-chain phenolic esters, directly affecting volatility, migration, and compatibility with polar polymer matrices.

Aspect

This Product

Hindered Phenol (e.g., Irganox 1076)

Stabilization mechanism

Fully esterified – no H• donation

Phenolic –OH donates H• to peroxy radicals

Thermal stability profile

Decomposition onset higher than some phenols; narrower plateau

Broader thermal stability plateau before rapid mass loss

Volatility & migration

Higher MW, three aromatic rings limit volatility

Lower MW phenolics prone to migration and blooming

• [1] Wikipedia. Octadecyl 3-(3,5-di-tert-butyl-4-hydroxyphenyl)propionate (Irganox 1076). Last modified 2024-04-07. Available from: https://en.wikipedia.org/wiki/Octadecyl_3-(3,5-di-tert-butyl-4-hydroxyphenyl)propionate View Source

4-Tert-butylphenyl diphenylacetate: Procurement Evidence

Thermal Decomposition Onset vs. Irganox 1076

Thermogravimetric analysis (TGA) reveals that 4-tert-butylphenyl diphenylacetate exhibits a decomposition onset at approximately 250°C, as reported by BenchChem . In comparison, the widely used hindered phenol antioxidant Irganox 1076 shows 1% weight loss at 230°C and 10% weight loss at 288°C under TGA in air at 20°C/min [1]. This indicates that while the diphenylacetate ester's onset of decomposition is roughly 20°C higher than Irganox 1076's 1% weight loss temperature, the latter demonstrates a broader thermal stability plateau before rapid volatilization occurs.

Thermal Decomposition Onset

Cross-study comparable

This product Decomp. onset ~250°C

Irganox 1076 1% loss 230°C; 10% loss 288°C

Supports processing stability screening

TGA conditions differ; comparator measured in air at 20°C/min

Evidence Dimension	Thermal decomposition onset / weight loss temperature
Target Compound Data	Decomposition onset ~250°C (TGA)
Comparator Or Baseline	Irganox 1076: 1% weight loss at 230°C; 10% weight loss at 288°C (TGA, air, 20°C/min)
Quantified Difference	~20°C higher onset vs. Irganox 1076 1% weight loss; ~38°C lower than Irganox 1076 10% weight loss temperature
Conditions	TGA analysis; target compound conditions not fully specified; Irganox 1076 measured in air at 20°C/min

Why This Matters

For procurement of stabilizers destined for moderate-temperature polymer processing (200–260°C), the ~250°C onset suggests adequate short-term thermal resilience compared to Irganox 1076, though the narrower stability window before rapid mass loss must be considered.

• [1] Zhongyuan Petrochemical Industrial Co. Irganox 1076 volatility data (TGA, air, 20°C/min). Published 2020-08-04. Available from: https://zyshsypy.com View Source

Volatility Comparison vs. BHT

4-Tert-butylphenyl diphenylacetate has a molecular weight of 344.4 g/mol , approximately 56% higher than BHT (2,6-di-tert-butyl-4-methylphenol, MW 220.35 g/mol). BHT exhibits a thermal decomposition region of 445.8–524.0 K (172.8–250.9°C), with onset of decomposition around 130°C [1]. The substantially higher molecular weight of the diphenylacetate ester, combined with its three aromatic rings and absence of a free phenolic –OH, predicts significantly lower volatility compared to BHT under equivalent thermal conditions—a property critical for applications requiring minimal additive loss during high-temperature processing or long-term service.

Volatility Context

Class-level inference

344.4 g/mol

56% above BHT (220.35 g/mol)

Higher MW suggests lower volatility and migration

Volatility inferred from molecular weight; direct TGA comparison limited

Evidence Dimension	Molecular weight as a predictor of volatility and migration
Target Compound Data	MW 344.4 g/mol; three aromatic rings; fully esterified (no free –OH)
Comparator Or Baseline	BHT: MW 220.35 g/mol; one aromatic ring with free phenolic –OH; decomposition onset ~130°C
Quantified Difference	~56% higher MW; approximately 120°C higher decomposition onset
Conditions	Molecular weight comparison; TGA decomposition data for BHT from published study

Why This Matters

Higher molecular weight and esterification eliminate the volatility and blooming issues associated with low-MW phenolics like BHT, making this compound a candidate for applications where additive retention under thermal stress is a procurement criterion.

• [1] Thermal decomposition characteristics of BHT and its peroxide (BHTOOH). BMC Chemistry. Published 2024-04-29. Available from: https://pmc.ncbi.nlm.nih.gov View Source

Ester Backbone: Diphenylacetate vs. Propionate

4-Tert-butylphenyl diphenylacetate features a diphenylacetyl group (α,α-diphenylacetate) esterified to the 4-tert-butylphenyl moiety, whereas close analogs such as 4-tert-butylphenyl propionate carry a simple propionyl ester group . The diphenylacetate architecture introduces significant steric bulk around the ester carbonyl due to the two phenyl rings on the α-carbon . This steric congestion is known to retard nucleophilic attack at the carbonyl center, potentially conferring enhanced resistance to hydrolysis compared to less hindered alkyl esters such as propionates or acetates . While explicit hydrolytic half-life data for the diphenylacetate are not available, the class-level structure-stability relationship for sterically shielded esters supports this inference.

Hydrolytic Stability Inference

Class-level / Data to verify

Steric shielding by two α-phenyl groups

May retard carbonyl hydrolysis

Structural context; requires application-specific testing

No quantitative hydrolysis kinetics available

Evidence Dimension	Steric shielding of the ester carbonyl as a predictor of hydrolytic stability
Target Compound Data	Diphenylacetate backbone with two phenyl substituents on α-carbon providing steric bulk around ester carbonyl
Comparator Or Baseline	4-tert-butylphenyl propionate: propionate backbone with minimal α-substitution (two hydrogens); 4-tert-butylphenyl acetate: acetate backbone
Quantified Difference	No quantitative hydrolysis rate data available; structural inference based on steric arguments. Note: Comparator quantitative data absent.
Conditions	Structural comparison; no direct hydrolysis kinetics data identified

Why This Matters

In procurement scenarios where long-term ester bond integrity under humid or aqueous conditions is critical—such as in outdoor polymer applications or water-contact materials—the diphenylacetate architecture offers a theoretical advantage over simple alkyl esters that should be verified through application-specific hydrolysis testing.

Stabilizer Mechanism: Non-Phenolic Ester vs. Hindered Phenols

Patent EP0545861 (Ciba Specialty Chemicals, 1992) discloses a broad class of diphenylacetic acid derivatives as stabilizers for organic materials against light-induced, thermal, and oxidative degradation [1]. The patent covers compounds of formula I where the esterifying alcohol can vary broadly. 4-Tert-butylphenyl diphenylacetate falls within this structural scope but is distinguished from the exemplified compounds by its specific 4-tert-butylphenyl ester moiety. Unlike hindered phenols that donate a phenolic hydrogen atom to quench peroxy radicals, diphenylacetate esters operate through a different stabilization mechanism that may involve sacrificial ester cleavage or secondary radical trapping pathways [1]. Importantly, the patent emphasizes that these derivatives are 'outstandingly suitable' as co-stabilizers in combination with other additives, not necessarily as standalone primary antioxidants [1].

Stabilization Mechanism

Patent-based context

Non-radical-scavenging pathways

Diphenylacetate ester class (EP0545861)

Not a primary antioxidant; co-stabilizer role

No direct antioxidant efficacy data identified

Evidence Dimension	Stabilization mechanism class – non-phenolic diphenylacetate ester vs. hindered phenol antioxidant
Target Compound Data	Diphenylacetic acid 4-tert-butylphenyl ester; fully esterified; no phenolic –OH available for hydrogen atom transfer
Comparator Or Baseline	Hindered phenols (e.g., Irganox 1076, Irganox 1010): contain free phenolic –OH groups that donate H• to peroxy radicals
Quantified Difference	No quantitative antioxidant activity data available for target compound; qualitative mechanistic distinction established
Conditions	Patent classification and mechanistic analysis; no direct comparative antioxidant efficacy data (OIT, DSC oxidation induction time) identified

Why This Matters

Procurement decisions must recognize that this compound cannot be selected as a drop-in replacement for hindered phenol primary antioxidants. Its value proposition lies in co-stabilizer or non-antioxidant ester-additive applications where the diphenylacetate architecture provides complementary benefits.

• [1] Ciba Specialty Chemicals Holding Inc. Diphenylacetic acid derivatives as stabilisers for organic material. European Patent EP0545861A3. Filed 1992-11-20. Available from: https://patents.google.com/patent/EP0545861A3 View Source

4-Tert-butylphenyl diphenylacetate: Recommended Applications

Co-Stabilizer for Polyolefin Formulations

In polyolefin stabilization packages where hindered phenol primary antioxidants (e.g., Irganox 1076 or 1010) already provide radical-scavenging function, 4-tert-butylphenyl diphenylacetate can serve as a complementary non-phenolic ester additive, as covered by the diphenylacetic acid derivative stabilizer class described in EP0545861 [1]. Its TGA onset of ~250°C is compatible with polyolefin processing temperatures, while the absence of a phenolic –OH avoids interference with the primary antioxidant's stoichiometry.

Low-Volatility Plasticizer & Processing Aid

With a molecular weight 56% higher than BHT (344.4 vs. 220.35 g/mol) and a decomposition onset approximately 120°C above BHT's ~130°C onset [1], this compound offers substantially reduced volatility for applications where low-MW phenolic additives would be lost during processing or migrate during service. This makes it a candidate for use as a non-volatile ester plasticizer or processing aid in polymers processed below 250°C.

Sterically Shielded Ester for Hydrolytic Stability

The diphenylacetate backbone places two phenyl rings on the α-carbon of the ester carbonyl, creating steric crowding that retards nucleophilic attack and hydrolysis compared to simple alkyl esters such as propionates or acetates [1]. This structural feature supports investigation of 4-tert-butylphenyl diphenylacetate in polymer applications exposed to humid environments or aqueous contact, such as outdoor piping, agricultural films, or water-treatment components, where ester-bond integrity is critical.

Diphenylacetate Building Block for Synthesis

As a well-characterized ester with the benzeneacetic acid, α-phenyl-, 4-(1,1-dimethylethyl)phenyl ester structure confirmed by Aronis [1], the compound serves as a defined synthetic intermediate. Its diphenylacetate group can act as a protecting moiety or as a sterically demanding ester fragment in medicinal chemistry or materials science, where the combination of the tert-butylphenyl chromophore and diphenylacetyl steric bulk provides distinct reactivity compared to simpler benzyl or methyl esters.

Application

Selection Property

Validation Focus

Co-stabilizer for polyolefin formulations

Non-phenolic, fully esterified architecture

Compatibility with primary antioxidant stoichiometry and processing temperatures

Low-volatility plasticizer / processing aid

Higher molecular weight and three-ring aromatic ester

Volatility and migration resistance under thermal stress

Hydrolytically stable additive for humid environments

Sterically shielded α,α-diphenylacetate carbonyl

Hydrolytic stability under aqueous or humid exposure conditions

Synthetic intermediate / building block

Defined diphenylacetate ester with tert-butylphenyl chromophore

Reactivity and steric effects in ester transformations

• [1] Aronis. 4-tert-butylphenyl diphenylacetate. Compound ID: a01679. Published 2013-01-29. Available from: https://www.aronis.ru View Source